Cas no 6948-45-4 (11-Bromoundecanenitrile)

11-Bromoundecanenitrile structure
11-Bromoundecanenitrile structure
Product Name:11-Bromoundecanenitrile
CAS No:6948-45-4
MF:C11H20BrN
MW:246.187202453613
CID:503147
PubChem ID:244680
Update Time:2025-04-19

11-Bromoundecanenitrile Chemical and Physical Properties

Names and Identifiers

    • Undecanenitrile,11-bromo-
    • 11-bromoundecanenitrile
    • 11-bromo-undecanenitrile
    • 11-Bromundecannitril
    • 11-Brom-undecannitril
    • 11-Brom-undecansaeure-(1)-nitril
    • 11-Brom-undecylsaeure-nitril
    • AC1L6E87
    • AC1Q27VC
    • AR-1C0421
    • CTK5D0116
    • NSC55773
    • Undecanenitrile, 11-bromo-
    • AKOS025296123
    • 6948-45-4
    • LPCZYFKPSJYXDA-UHFFFAOYSA-N
    • 11-Bromoundecanenitrile #
    • DTXSID50288412
    • SCHEMBL11228586
    • NSC-55773
    • 11-Bromoundecanenitrile
    • Inchi: 1S/C11H20BrN/c12-10-8-6-4-2-1-3-5-7-9-11-13/h1-10H2
    • InChI Key: LPCZYFKPSJYXDA-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCC#N

Computed Properties

  • Exact Mass: 245.078
  • Monoisotopic Mass: 245.07791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

11-Bromoundecanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B142550-50mg
11-Bromoundecanenitrile
6948-45-4
50mg
$ 190.00 2023-04-19
TRC
B142550-250mg
11-Bromoundecanenitrile
6948-45-4
250mg
$ 844.00 2023-04-19
TRC
B142550-500mg
11-Bromoundecanenitrile
6948-45-4
500mg
$ 1499.00 2023-04-19

11-Bromoundecanenitrile Related Literature

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